Cas no 5776-27-2 (4-PIPERIDINOL, 1,3-DIMETHYL-, TRANS-)

• Product Name: 4-PIPERIDINOL, 1,3-DIMETHYL-, TRANS-
• CAS No: 5776-27-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 3311427
• PubChem ID: 12250419
• Update Time: 2025-04-21

4-PIPERIDINOL, 1,3-DIMETHYL-, TRANS- Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINOL, 1,3-DIMETHYL-, TRANS-
• 4-Piperidinol, 1,3-dimethyl-, trans- (8CI,9CI)
• AT36981
• AKOS023808098
• 3518-80-7
• 1,3-dimethylpiperidin-4-ol
• 1,3-dimethyl-4-piperidinol
• 5776-27-2
• SCHEMBL6627831
• TRANS-1,3-DIMETHYLPIPERIDIN-4-OL
• STL434149

• Inchi： 1S/C7H15NO/c1-6-5-8(2)4-3-7(6)9/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： AHALXAANVVOASS-BQBZGAKWSA-N
• SMILES： N1(C)CC[C@H](O)[C@@H](C)C1

Computed Properties

• Exact Mass: 129.115364102Da
• Monoisotopic Mass: 129.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5Ų